![molecular formula C8H12N2O2S B1315931 4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione CAS No. 3580-37-8](/img/structure/B1315931.png)
4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cardiovascular Effects
- Compounds structurally related to 4-Methyl-5,6,7,8-tetrahydro-2λ
6,1,3-benzothiadiazine-2,2(1H)-dione demonstrate significant hypotensive and bradycardizing activity. This has been observed in studies involving anesthetized rats, where derivatives of these compounds showed intense hypotensive activity and marked increase in differential pressure, often accompanied by bradycardia (Cameroni, Bernabei, Forni, & Baggio, 1978).
Synthesis of Bioactive Heterocycles
- The compound has been used in the synthesis of bioactive heterocycles. For instance, condensation with various nucleophiles has led to the creation of new heterocyclic moieties linked to thiazolidine-2,4-dione. These synthesized compounds have shown antimicrobial activities against organisms like Staphylococcus aureus and Candida albicans (Ibrahim, Abdel-Megid Abdel-Hamed, & El-Gohary, 2011).
Microwave-Mediated Synthesis of Novel Heterocycles
- The compound has been utilized in the microwave-mediated synthesis of novel heterocycles containing thiazole, oxazole, thiazine, oxazine, thiadiazine, and triazolo-thiadiazine moieties. This approach highlights the versatility and potential in synthesizing a variety of biologically active compounds (Dabholkar & Mishra, 2006).
Antimicrobial and Anti-inflammatory Agents
- Derivatives of the compound have been synthesized and evaluated for antimicrobial and anti-inflammatory activities. Some of these derivatives exhibit promising biological activities, highlighting their potential in pharmaceutical applications (Narayana, Ashalatha, Raj, & Kumari, 2006).
Potassium Channel Activation
- Research shows that derivatives of 4-Methyl-5,6,7,8-tetrahydro-2λ
6,1,3-benzothiadiazine-2,2(1H)-dione have the potential to act as K(ATP) channel activators. This could have implications in the modulation of insulin release and vascular smooth muscle relaxation (Boverie et al., 2005).
Properties
IUPAC Name |
4-methyl-5,6,7,8-tetrahydro-3H-2λ6,1,3-benzothiadiazine 2,2-dioxide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c1-6-7-4-2-3-5-8(7)10-13(11,12)9-6/h9H,2-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQHAMCQJHSZKNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CCCCC2=NS(=O)(=O)N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70576161 |
Source
|
Record name | 4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70576161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3580-37-8 |
Source
|
Record name | 4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70576161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.